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Abstract
The development of mRNA-based therapeutics, significantly accelerated by the success of

COVID-19 vaccines, relies on lipid nanoparticles (LNPs) as the leading non-viral delivery

system.[1][2][3] Standard LNP formulations typically consist of four components: an ionizable

lipid, a helper phospholipid, cholesterol, and a PEGylated lipid.[1] This application note details

a protocol for creating a five-component LNP by incorporating an anionic phospholipid,

specifically 1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (sodium salt), known as

DMPG. We will explore the scientific rationale for including DMPG, provide a detailed, step-by-

step protocol for formulation using microfluidics, outline essential characterization assays, and

present expected outcomes. The inclusion of anionic lipids like DMPG can modulate the LNP's

surface charge and immunogenicity, potentially enhancing delivery to specific cell types and

improving therapeutic outcomes.[4][5]
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Standard four-component LNPs are foundational for effective mRNA delivery. The ionizable

lipid is crucial for encapsulating the negatively charged mRNA and facilitating its release from

the endosome into the cytoplasm.[6] However, the inherent properties of these LNPs often lead

to broad biodistribution with a significant accumulation in the liver.[3][7]

The incorporation of a fifth component, an anionic lipid like DMPG, offers a strategic approach

to tune the physicochemical properties of the LNP. DMPG is a phospholipid with a negatively

charged phosphoglycerol headgroup at physiological pH.[8][9] Introducing DMPG into the LNP

formulation can:

Modulate Surface Charge: The addition of DMPG imparts a net negative surface charge

(zeta potential) to the nanoparticle. This can alter interactions with blood components and

cell surfaces, potentially redirecting the LNP away from default liver uptake and towards

other tissues or specific immune cells like dendritic cells.[3][5][10]

Influence Endosomal Escape: The endosomal escape of mRNA is a critical, yet inefficient,

bottleneck in delivery.[11][12][13] The interaction between the positively charged

(protonated) ionizable lipid and anionic lipids on the endosomal membrane is thought to

drive membrane disruption and mRNA release.[11][12] Incorporating anionic lipids into the

LNP itself may further enhance this process by creating charge-balanced yet fusogenic lipid

pairings within the endosome.

Tune Immunogenicity: The immune response to LNPs can be finely controlled by their

composition. Studies have shown that including certain anionic lipids can shift the immune

response from pro-inflammatory to more tolerogenic, which is highly desirable for therapies

requiring repeat dosing, such as in treating autoimmune diseases.[4][5]

DMPG, with its two saturated 14-carbon acyl chains, is a well-characterized lipid used in the

formation of liposomes and other artificial membranes, making it a reliable component for these

advanced formulations.[8][14][15][16][17]

Materials and Reagents
Proper preparation and handling of materials are critical for reproducible LNP synthesis.
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Reagent Supplier (Example) Catalog # (Example) Purpose

Ionizable Lipid (e.g.,

SM-102)
MilliporeSigma 770557P

mRNA encapsulation

& endosomal escape

DSPC (Helper Lipid) Avanti Polar Lipids 850365C Structural integrity

Cholesterol Avanti Polar Lipids 700000P
LNP stability and

membrane fluidity

PEG-Lipid (e.g.,

DMG-PEG 2000)
Avanti Polar Lipids 880151P

Steric stability,

controls particle size

Sodium DMPG Avanti Polar Lipids 840445C

Anionic component for

surface charge

modulation

mRNA (e.g., FLuc

mRNA)

TriLink

BioTechnologies
L-7602

Active Pharmaceutical

Ingredient (API)

Ethanol (200 Proof,

USP Grade)
Decon Labs 2716

Organic solvent for

lipids

Citrate Buffer (e.g., 50

mM, pH 4.0)
MilliporeSigma C8532

Aqueous buffer for

mRNA

Phosphate-Buffered

Saline (PBS)

Thermo Fisher

Scientific
10010023

Dialysis and final

formulation buffer

Quant-iT™

RiboGreen™ RNA

Assay Kit

Thermo Fisher

Scientific
R11490

mRNA quantification

and encapsulation

TE Buffer
Thermo Fisher

Scientific
AM9849

Buffer for RiboGreen

assay

Triton™ X-100 MilliporeSigma T8787

Surfactant for lysing

LNPs in RiboGreen

assay
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Protocol 1: mRNA-LNP Formulation via Microfluidics
Microfluidic mixing provides rapid and controlled nanoprecipitation, leading to LNPs with

uniform size and high encapsulation efficiency.[18] This protocol is designed for a standard

microfluidic system (e.g., from Precision NanoSystems or Dolomite Microfluidics).

Workflow Overview:

Phase Preparation

LNP Assembly
Purification & Concentration

Prepare Lipid Mix
(Ionizable, DSPC, Chol,

PEG-Lipid, DMPG) in Ethanol

Load Syringes &
Set Flow Rates

(e.g., 3:1 Aq:Org Ratio)

Prepare mRNA
in Citrate Buffer (pH 4.0)

Microfluidic Mixing
(e.g., TFR = 12 mL/min)

Inject Collect Crude LNP SolutionSelf-Assembly Dialysis or TFF
(vs. PBS, pH 7.4)

Purify
Sterile Filtration
(0.22 µm filter)

Finalize

Click to download full resolution via product page

Caption: Workflow for mRNA-LNP formulation using microfluidics.

Step-by-Step Procedure:

Preparation of Lipid Stock (Organic Phase):

In a sterile glass vial, dissolve the ionizable lipid, DSPC, cholesterol, PEG-lipid, and

DMPG in 100% ethanol.

A typical molar ratio for a five-component formulation is 50:10:35:1.5:3.5

(Ionizable:DSPC:Cholesterol:PEG:DMPG).

The total lipid concentration in the ethanol phase should be between 10-25 mg/mL.

Vortex thoroughly until all lipids are completely dissolved, ensuring a clear solution. This is

critical; undissolved lipids will lead to poor quality LNPs.
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Preparation of mRNA Solution (Aqueous Phase):

Thaw the mRNA stock solution on ice.

Dilute the mRNA in a low pH buffer (e.g., 50 mM citrate buffer, pH 4.0) to the desired

concentration (e.g., 0.05-0.2 mg/mL).

The acidic buffer ensures the ionizable lipid becomes protonated (positively charged) upon

mixing, which is essential for electrostatic interaction with the negatively charged mRNA

backbone.[6]

Microfluidic Assembly:

Set up the microfluidic mixing system according to the manufacturer's instructions.

Load the lipid solution (organic phase) and the mRNA solution (aqueous phase) into

separate syringes.

Set the flow rate ratio (FRR), typically 3:1 (Aqueous:Organic).

Set the total flow rate (TFR), for example, to 12 mL/min. The TFR is a critical parameter

that influences particle size; higher TFRs generally result in smaller LNPs.[18]

Initiate the flow. The rapid mixing of the ethanol stream with the aqueous stream causes a

drop in solvent polarity, triggering the self-assembly of lipids around the mRNA core.

Collect the resulting milky-white LNP solution from the outlet into a sterile container.

Downstream Processing (Purification):

The collected solution contains ethanol, which must be removed.

Dialyze the crude LNP solution against sterile PBS (pH 7.4) overnight at 4°C using a

dialysis cassette (e.g., 10K MWCO). This process removes the ethanol and raises the pH,

rendering the LNP surface nearly neutral (or slightly negative with DMPG) for in vivo

stability.
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Alternatively, for larger volumes, use Tangential Flow Filtration (TFF) for buffer exchange

and concentration.

After dialysis/TFF, pass the LNP solution through a 0.22 µm sterile filter for sterilization.

Store the final LNP formulation at 4°C.

Protocol 2: LNP Characterization
Characterizing the physicochemical properties of the LNPs is a mandatory quality control step.

[19][20]

a) Size and Polydispersity Index (PDI) by Dynamic Light Scattering (DLS):

Dilute a small aliquot of the final LNP suspension in PBS (pH 7.4).

Analyze using a DLS instrument (e.g., Malvern Zetasizer).[18]

Measure the Z-average diameter and the Polydispersity Index (PDI). An acceptable PDI is

typically < 0.2, indicating a monodisperse and homogenous particle population.

b) Zeta Potential:

Dilute the LNP sample in an appropriate low-conductivity buffer (e.g., 1 mM KCl).

Measure the surface charge using the same DLS instrument equipped with an electrode

cuvette.

The zeta potential provides insight into the colloidal stability of the suspension and confirms

the surface charge contribution from DMPG.

c) mRNA Encapsulation Efficiency (EE%) via RiboGreen Assay: The RiboGreen assay is a

sensitive, fluorescence-based method for quantifying RNA.[21][22][23] The EE% is determined

by measuring the amount of free (unencapsulated) mRNA relative to the total amount of mRNA

after lysing the LNPs.

Prepare a Standard Curve: Create a series of known mRNA concentrations (e.g., 0-1000

ng/mL) in TE buffer.
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Prepare Samples: In a 96-well plate, prepare two sets of dilutions for each LNP formulation:

Sample A (Free mRNA): Dilute the LNP formulation in TE buffer.

Sample B (Total mRNA): Dilute the LNP formulation in TE buffer containing a surfactant

(e.g., 0.5% Triton X-100) to lyse the LNPs and release the encapsulated mRNA.[21][24]

Add RiboGreen Reagent: Add the diluted RiboGreen reagent to all standard and sample

wells.

Measure Fluorescence: Incubate for 5 minutes in the dark and measure fluorescence using

a plate reader (Excitation: ~480 nm, Emission: ~520 nm).

Calculate EE%:

Use the standard curve to determine the concentration of mRNA in Sample A (Free) and

Sample B (Total).

Calculate the Encapsulation Efficiency using the formula: EE% = ( [Total mRNA] - [Free

mRNA] ) / [Total mRNA] * 100

Expected Results & Data Interpretation
The inclusion of DMPG is expected to systematically alter LNP properties. Below are typical

results comparing a standard four-component LNP with a five-component DMPG-LNP.
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Parameter
Standard 4-

Component LNP

5-Component LNP

(+DMPG)
Interpretation

Z-Average Diameter

(nm)
80 - 120 nm 80 - 120 nm

Size should remain

within the optimal

range for cellular

uptake.

Polydispersity Index

(PDI)
< 0.15 < 0.15

A low PDI indicates a

uniform particle

population for both

formulations.

Zeta Potential (mV) at

pH 7.4
-2 to -10 mV -20 to -40 mV

The significant

negative shift confirms

the surface

incorporation of

anionic DMPG.

Encapsulation

Efficiency (EE%)
> 90% > 90%

High encapsulation is

expected and should

not be compromised

by DMPG addition.

Conceptual LNP Structure and Endosomal Interaction:
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DMPG-LNP Structure (pH 7.4)

Endosomal Interaction (pH < 6.5)

mRNA Core

Ionizable
Lipid (Neutral)

DMPG
(Anionic)

Helper
Lipid

PEG-Lipid

Anionic
Endosomal
Membrane

mRNA Release
into Cytosol

Membrane
Destabilization

Ionizable
Lipid (Protonated, +)

Electrostatic
Interaction

Click to download full resolution via product page

Caption: DMPG-LNP structure and proposed mechanism of endosomal escape.
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Troubleshooting
Problem Potential Cause(s) Recommended Solution(s)

Large Particle Size (>150 nm)

or High PDI (>0.2)

- Incomplete dissolution of

lipids.- Clogged microfluidic

chip.- Incorrect flow rates

(TFR/FRR).

- Ensure lipids are fully

dissolved in ethanol before

use.- Flush the microfluidic

chip with ethanol.- Verify pump

calibration and flow rate

settings.

Low Encapsulation Efficiency

(<80%)

- Suboptimal pH of the

aqueous buffer.- mRNA

degradation.- Incorrect lipid-to-

mRNA ratio.

- Confirm aqueous buffer pH is

between 3.5-4.5.- Handle

mRNA in an RNase-free

environment.- Optimize the

N:P ratio (Nitrogen in ionizable

lipid to Phosphate in mRNA).

Zeta Potential is Not

Significantly Negative

- Insufficient DMPG in the

formulation.- Error in lipid stock

preparation.

- Verify the molar ratio of

DMPG in the lipid mix.-

Remake the lipid stock

solution, carefully weighing

each component.

Conclusion
The incorporation of the anionic lipid DMPG into a standard four-component mRNA-LNP

formulation is a straightforward and effective strategy for modulating the nanoparticle's

physicochemical properties. This five-component system allows researchers to create LNPs

with a distinct negative surface charge, which has been shown to influence biodistribution and

tune immunogenicity. The detailed microfluidic-based protocol and characterization methods

provided herein offer a robust framework for developing and validating these advanced delivery

vehicles, paving the way for next-generation mRNA therapeutics with improved safety and

targeting capabilities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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